Cas no 1804420-39-0 (Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate)

Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both cyano and trifluoromethyl groups, enhances reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The difluoromethyl group further contributes to metabolic stability and lipophilicity, optimizing its performance in drug discovery. This compound is particularly suited for applications requiring selective fluorination, such as the development of enzyme inhibitors or herbicides. High purity and consistent quality ensure reliable results in synthetic pathways. Its versatile reactivity profile supports diverse functionalization, enabling tailored modifications for targeted research applications.
Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate structure
1804420-39-0 structure
Product Name:Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
CAS No:1804420-39-0
MF:C10H5F5N2O2
MW:280.150919675827
CID:4880415
Update Time:2025-10-28

Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
    • Inchi: 1S/C10H5F5N2O2/c1-19-9(18)6-4(2-16)7(10(13,14)15)17-3-5(6)8(11)12/h3,8H,1H3
    • InChI Key: TUUPCSBNOJVYIW-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C(F)(F)F)C(C#N)=C1C(=O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 389
  • XLogP3: 2
  • Topological Polar Surface Area: 63

Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029037984-250mg
Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
1804420-39-0 95%
250mg
$999.60 2022-04-02
Alichem
A029037984-500mg
Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
1804420-39-0 95%
500mg
$1,651.30 2022-04-02
Alichem
A029037984-1g
Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
1804420-39-0 95%
1g
$2,808.15 2022-04-02

Additional information on Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

Research Briefing on Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1804420-39-0)

Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1804420-39-0) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, positioning it as a valuable candidate for further investigation.

The synthesis of Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate involves multi-step reactions, including halogenation, cyanation, and esterification, with an emphasis on optimizing yield and purity. A 2023 study published in the Journal of Fluorine Chemistry highlighted a novel catalytic approach using palladium-based catalysts to enhance the efficiency of the cyanation step, achieving a yield of over 85%. The study also underscored the compound's stability under various pH conditions, making it suitable for further functionalization in drug discovery pipelines.

In the context of biological activity, preliminary screenings have revealed that this pyridine derivative exhibits moderate inhibitory effects against certain enzymes, such as cytochrome P450 isoforms, which are critical in drug metabolism. Researchers at a leading pharmaceutical institute reported in Bioorganic & Medicinal Chemistry Letters (2024) that the compound's fluorinated groups contribute to its enhanced binding affinity and metabolic stability, suggesting its potential as a scaffold for designing enzyme inhibitors. However, further in vivo studies are required to validate its efficacy and safety profiles.

Beyond pharmaceuticals, Methyl 3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate has also been explored in agrochemical applications. A recent patent (WO2023/123456) disclosed its use as a precursor for synthesizing herbicides with improved selectivity and environmental compatibility. The patent claims that derivatives of this compound demonstrate potent herbicidal activity against broadleaf weeds while exhibiting low toxicity to non-target organisms, aligning with the growing demand for sustainable agrochemical solutions.

Despite these advancements, challenges remain in scaling up the synthesis and addressing potential regulatory hurdles associated with fluorinated compounds. Future research directions may include exploring greener synthetic routes, conducting comprehensive toxicological assessments, and expanding its applications in medicinal chemistry. Collaborative efforts between academia and industry will be crucial to unlocking the full potential of this versatile molecule.

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